Cas no 147-94-4 (Cytarabine)

This product is a pyrimidine antimetabolic drug that mainly acts on the proliferation phase of cell S. it interferes with cell proliferation by inhibiting the synthesis of cell DNA< Br>

Cytarabine structure

Product Name:Cytarabine

CAS No:147-94-4

Molecular Formula:C₉H₁₃N₃O₅

Molecular Weight:243.2166

MDL:MFCD00066487

CID:36564

PubChem ID:6253

Cytarabine Properties

Names and Identifiers

- 4-Amino-1-((2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one
- 1-B-D-ARABINOFURANOSYL CYTOSIN
- 1-[BETA-D-ARABINOFURANOSYL]CYTOSINE
- 2'-ARACYTIDINE
- 4-AMINO-1-BETA-D-ARABINOFURANOSYL-2(1H)-PYRIMIDINONE
- ARABINOCYRIDINE
- ARABINOFURANOSYLCYTOSINE
- ARABINOSYLCYTOSINE
- CYTARABINE
- CYTOSINE-1-BETA-D(+)-ARABINOFURANOSIDE
- CYTOSINE ARABINOSIDE
- CYTOSINE BETA-D-ARABINOFURANOSIDE
- 1-arabinofuranosylcytosine
- 1-beta-arabinofuranosylcytosine
- 1-beta-d-arabinofuranosyl-4-amino-2(1h)pyrimidinone
- 1-beta-d-arabinofuranosyl-cytosin
- 1-beta-d-arabinosyl-cytosin
- 1-beta-d-arabinosylcytosine
- Cytosine β-D-arabinofuranoside
- 1-β-D-Arabinofuranosylcytosine
- Cytarabine hydrochloride
- (β-D-Arabinofuranosyl)cytosine
- 4-amino-1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
- 4-Amino-1-β-D-arabinofuranosyl-2(1H)-pyrimidinone
- Ara-C
- Arabinocytidine
- udicil
- Iretin
- arafcyt
- cytosar
- Citozar
- Ara-cell
- arabitin
- aracytin
- Cytarabin
- Tarabine
- Alexan
- Cytosar-U
- 1-beta-D-Arabinofuranosylcytosine
- Cytarabina
- Depocyt
- DepoCyte
- Citarabina
- Cytarabinum
- Aracytine
- Aracytidine
- Cytosinearabinoside
- Cytarabinoside
- Cytosine-beta-D-arabinofuranoside
- Cytonal
- Cytosine arabinofuranoside
- beta-D-Arabinosylcytosine
- Depocyt (liposomal)
- Cytarabinum [INN-
- Cytosine Arabinoside
- Erpalfa
- Cytarabine
- 4-amino-1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2-dihydropyrimidin-2-one
- Cytartbine
- 1-(beta-d-arabinofuranosyl)cytosine
- CYTARABINE [INN]
- 1-BETA-D-ARABINOSYL-4-AMINO-2(1H)PYRIMIDINONE
- Cytosine beta-D-arabinoside
- arabinocytosine
- NCGC00142483-02
- CHX 3311
- 4-Amino-1-beta-D-arabinofuranosyl-2(1H)-pyrimidinon
- Cytosine -D-arabinofuranoside;Cytosine Arabinoside;Ara-C
- SRI-10828_24
- SR-01000721860-6
- SR-01000075773-5
- Cytosine -D-arabinofuranoside hydrochloride;Cytosine Arabinoside hydrochloride;Ara-C hydrochloride
- DTXSID3022877
- CYTARABINE LIPOSOME [VANDF]
- CYTARABINE [HSDB]
- 2(1H)-Pyrimidinone, 4-amino-1-y-D-arabinofuranosyl- [CAS]
- 4-Amino-1-arabinofuranosyl-2-oxo-1,2-dihydropyrimidine
- Arabinoside C
- Cytarbel
- beta -cytosine arabinoside
- DTXCID702877
- Depocyt (TN)
- SRI-10828-19
- 4-Amino-1-arabinofuranosyl-2-oxo-1,2-dihydropyrimidin
- 2(1H)-Pyrimidinone, 4-amino-1-beta-D-arabinofuranosyl-
- J-700166
- EN300-118320
- SR-01000075773-3
- 1beta-D-Arabinosylcytosine
- 1-beta -d-arabinofuranosylcytosine
- CCG-51297
- 1-beta-D-Arabinosyl-Cytosine
- Tox21_301971
- 1-BETA-D-ARABINOFURANOSYLCYTOSINE; ARA-C
- DB00987
- CYTARABINE [USP IMPURITY]
- J-700005
- (Arabinofuranosyl)cytosine
- 1beta -D-Arabinosylcytosine
- NCGC00093356-19
- NSC 287459
- HMS2230M16
- 1-beta-D-arabinofuranosyl-cytosine
- Cytosine, 1-beta -D-arabinofuranosyl-
- NCGC00093356-04
- Cytarabine; 4-amino-1-beta-d-arabinofuranosylpyrimidin-2(1H)-one
- U 19,920A
- beta -D-arabinosylcytosine
- cytarabine liposome
- WR-28453
- 1-.beta.-D-Arabinofuranosylcytosine
- MK 8242
- NSC287459
- U-19,920
- D00168
- CYTARABINE [MI]
- GTPL4827
- HSDB 3049
- SDCCGSBI-0050304.P002
- Beta-cytosine arabinoside
- EINECS 205-705-9
- Cytosine, 1-beta -D-arabinosyl-
- Cytosine, 1-beta-D-arabinosyl-
- Cytosine 1-beta-D-arabinofuranoside
- 1-(arabinofuranosyl)cytosine
- UNII-04079A1RDZ
- 4-amino-1-beta-D-arabinofuranosylpyrimidin-2(1H)-one
- C9H13N3O5
- CYTARABINE [USP-RS]
- CYTARABINE (EP MONOGRAPH)
- A-D-Arabinofuranoside
- Cytarabine (USAN:USP:INN:BAN:JAN)
- U 19920
- CHEBI:28680
- Cytarabinum (INN-Latin)
- CYTARABINE [USAN]
- NCGC00093356-03
- U 19920A
- 1-beta -D-Arabinofuranosyl-4-amino-2(1H)pyrimidinone
- MFCD00066487
- Cytosine-1-beta-arabinofuranoside
- CYTARABINUM [WHO-IP LATIN]
- Cytarabine, United States Pharmacopeia (USP) Reference Standard
- Ara-Cytidine
- 2(1H)-Pyrimidinone, 4-amino-1beta -D-arabinofuranosyl-
- CYTARABINE [VANDF]
- 2(1H)-Pyrimidinone, 4-amino-1- -D-arabinofuranosyl
- 1-beta-D-Arabinofaranosylcytosine
- NCI-C04728
- CYTARABINE [EP MONOGRAPH]
- CYTARABINE [USP MONOGRAPH]
- NCGC00093356-06
- HY-13605
- AKOS007930145
- CYTARABINE [WHO-IP]
- CYTARABINE (USP MONOGRAPH)
- CYTARABINE [JAN]
- 2(1H)-Pyrimidinone, 4-amino-1beta-D-arabinofuranosyl-
- 4-Amino-1-b-D-arabinofuranosyl-2-(1H)-pyrimidinone
- NSC-287459
- 2(1H)-Pyrimidinone, 4-amino-1-beta -D-arabinofuranosyl-
- MLS000758310
- L01BC01
- NCGC00255381-01
- U-19920
- C02961
- Cytosine beta-D-arabinofuranoside, crystalline, >=90% (HPLC)
- Cytarabinum [INN-Latin]
- Cytosine b-D-arabinofuranoside
- Cytarabine, European Pharmacopoeia (EP) Reference Standard
- SR-01000075773
- beta -arabinosylcytosine
- cytarabine liposome injection
- 1-beta-D-arabinofuranosyl cytosine
- CHEMBL803
- 1beta-Arabinofuranasylcytosine
- MLS001066340
- Cytarabine (JP17/USP/INN)
- NS00005949
- 1-.beta.-D-arabinofuranosyl-cytosine
- SL-000002
- CYTARABINE (USP IMPURITY)
- Arabinoside, Cytosine
- Cytosine arabinose
- Cytosine
- SCHEMBL3140
- Cytarabine, Pharmaceutical Secondary Standard; Certified Reference Material
- HMS2051K19
- Cytarabine [USAN:USP:INN:BAN:JAN]
- Z1511499171
- BCP02876
- NC00070
- Arabinosyl Cytosine
- KS-5063
- AraC
- U-19920 A
- 1-beta -D-Arabinofaranosylcytosine
- CYTARABINE [MART.]
- 1-ss-D-Arabinofuranosylcytosine
- Arabinofuranosyl Cytidine
- AR3
- Cytosine, beta-D-arabinoside
- Cytosine-beta -D-arabinofuranoside
- CYTARABINE [WHO-DD]
- beta-Arabinosylcytosine
- (beta-D-Arabinofuranosyl)cytosine
- SCHEMBL22591193
- Citarabina (INN-Spanish)
- Cytosine, 1-beta-D-arabinofuranosyl-
- AC-1075
- Citarabina [INN-Spanish]
- Cytosine arabinoside (VAN)
- 4-Amino-1-beta-D-arabinofuranosyl-2(1H)-pyrimidinon [Czech]
- 4-amino-1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one
- cytarabine ocphosphate
- BIDD:PXR0139
- HMS3713N12
- CYTARABINE (USP-RS)
- Cytosine-1-beta-D-arabinofuranoside
- VYXEOS COMPONENT CYTARABINE
- BA164339
- SRI-10828-20
- C2035
- s1648
- Cyclocide
- CAS-147-94-4
- 1beta-D-Arabinofuranosylcytosine
- Arabine
- CYTARABINE [ORANGE BOOK]
- BDBM50087289
- 4-Amino-1-arabinofuranosyl-2-oxo-1,2-dihydropyrimidin [Czech]
- 147-94-4
- 04079A1RDZ
- 1-beta-D-Arabinofuranosylcytosine, Cytosine Arabinoside
- MLS001424023
- 1beta -Arabinofuranasylcytosine
- SR-01000721860
- U 19,920
- 1(BETA-D-ARABINOFURANOSYL)CYTOSINE
- J-520199
- AM84428
- Cytosine-beta -arabinoside
- BRD-K33106058-003-20-6
- Tarabine PFS
- CYTARABINE [EMA EPAR]
- Spongocytidine
- BETA-CYTOSINE, ARABINOSIDE
- SMR000449317
- HMS2090A18
- BRD-K33106058-001-07-7
- AI3-52329
- Cytosine-beta-arabinoside
- 2(1H)-Pyrimidinone, 4-amino-1-.beta.-D-arabinofuranosyl-
- CYTARABINE (MART.)
- Cytosine, beta -D-arabinoside
- A808710
- Q180983
- Lopac0_000316
- SCHEMBL23152019
- NCGC00093356-05
- CCRIS 913
- Cytosine beta-D-arabinofuranoside, Vetec(TM) reagent grade, 90%
- ara-Cytosine
- AKOS015896896
- beta-Ara C
- SW197450-5
- Tox21_111203
- BIDD:GT0371
- 1beta -D-Arabinofuranosylcytosine
- cytrarabine
- Cytosine β-D-arabinofuranoside ,98%
- DEPOCYT (cytarabine)
- 4-Amino-1-beta-D-arabinofuranosyl-2(1H)-pyrimidinone Arabinocytidine Cytosine beta-D-Arabinofuranoside Ara-C
- Cytarabine　for　Injection
- 4-Amino-1-beta-D-arabinofuranosyl-2(1H)-pyrimidinone
- Cytosine arabinoside
- Arabinosylcytosine
- 1-beta-D-Arabinosylcytosine
- Udicil
- 69-74-9
- Arafcyt
- Cytarabine (JP18/USP/INN)
- Cytosar
- 1-Arabinofuranosylcytosine
- Cytosine beta-D-arabinofuranoside
- Arabinofuranosylcytosine?
- cytarabine
- Aracytin
- Arabinofuranosylcytosine
- Arabitin
- BRD-K33106058-001-16-8
- 1-beta-D-Arabinofuranosyl-4-amino-2(1H)pyrimidinone
- 4-aMino-1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxyMethyl)oxolan-2-yl]-1,2-dihydropyriMidin-2-one
- 4-AMino-1-((2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxyMethyl)tetrahydrofuran-2-yl)pyriMidin-2(1H)-one
- Cytosine β-D-Arabinofuranoside
- ARA-C
- +Expand
- MDL： MFCD00066487
- InChIKey： UHDGCWIWMRVCDJ-CCXZUQQUSA-N
- Inchi： 1S/C9H13N3O5/c10-5-1-2-12(9(16)11-5)8-7(15)6(14)4(3-13)17-8/h1-2,4,6-8,13-15H,3H2,(H2,10,11,16)/t4-,6-,7+,8-/m1/s1
- SMILES： O1[C@]([H])(C([H])([H])O[H])[C@]([H])([C@@]([H])([C@]1([H])N1C(N=C(C([H])=C1[H])N([H])[H])=O)O[H])O[H]
- BRN： 89175

Computed Properties

Exact Mass: 243.08600
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 243.085521
Heavy Atom Count: 17
Complexity: 383
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -2.1
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 129

Experimental Properties

LogP: -1.98180
PSA: 130.83000
Merck: 2784
Refractive Index: 1.5100 (estimate)
Water Partition Coefficient: almost transparency
Boiling Point: 386.09°C (rough estimate)
Melting Point: 214°C(lit.)
Flash Point: 283.8°C
FEMA: 3319
Solubility: H2O: 50 mg/mL, clear, colorless
Color/Form: White or off white crystalline powder
Solubility: Soluble in water.
pka: pKa 4.3 (Uncertain)
λmax: 272(H2O)(lit.)
Specific Rotation: +155° - +166° (c=1, H2O)
Density: 1.3686 (rough estimate)

Cytarabine Security Information

Symbol: GHS07 GHS08
RTECS：HA5425000
WGK Germany：3
Safety Term：S36/37
Safety Instruction： S36/37
Risk Phrases：R43; R63
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H317,H361
Warning Statement： P280
Storage Condition：-20°C, protect from light
Risk Phrases： 63-43
Signal Word：Warning
FLUKA BRAND F CODES：10-23

Cytarabine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Cytarabine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003552-250mg	Cytosine β-D-arabinofuranoside	147-94-4	98%	250mg	$4.00	2024-06-20
A2B Chem LLC	AB45830-250mg	4-amino-1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2-dihydropyrimidin-2-one	147-94-4	98%	250mg	$4.00	2024-04-20
abcr	AB249843-1 g	Cytarabine, 97%; .	147-94-4	97%	1g	€72.60	2023-06-22
Ambeed	A568740-250mg	4-Amino-1-((2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one	147-94-4	98%	250mg	$5.0	2023-09-04
Axon Medchem	3238-50 mg	Cytarabine	147-94-4	99%	50mg	€50.00	2023-07-10
Cooke Chemical	A2351212-1G	Cytosine β-D-arabinofuranoside	147-94-4	98%	1g	RMB 34.40	2023-09-07
Enamine	EN300-118320-0.05g	4-amino-1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2-dihydropyrimidin-2-one	147-94-4	95%	0.05g	$19.0	2023-07-07
FUJIFILM	036-11953-1g	Cytosine-1-β-D(+)-arabinofuranoside	147-94-4		1g	JPY 15200	2023-09-15
Key Organics Ltd	KS-5063-1MG	Cytarabine	147-94-4	>97%	1mg	£36.00	2023-09-08
LKT Labs	C9778-100 mg	Cytarabine	147-94-4	≥98%	100MG	$47.30	2023-07-11

Cytarabine Suppliers

Wuhan Newgreat Chemical Co., Ltd

Audited Supplier

(CAS:147-94-4)

MR./MRS.:ZHANG JING LI

Phone:18502781673

Email:new_great@163.com

HU BEI ZHONG SHAN FENG XING YI YAO Technology Co., Ltd.

Audited Supplier

(CAS:147-94-4)

MR./MRS.:ZHANG LI

Phone:13397111514

Email:z13397111514@163.com

YING WEN MING CHENG H u b e i T u o b a n g C h e m i c a l C o . , L t d .

Audited Supplier

(CAS:147-94-4)

MR./MRS.:TU MENG TING

Phone:15102763473

Email:1400868822@qq.com

Wuhan Huajiu Pharmaceutical Technology Co., Ltd.

Audited Supplier

(CAS:147-94-4)

MR./MRS.:WANG YAN

Phone:15527230951

Email:3317219330@qq.com

Hubei Xingcheng Biotechnology Co., Ltd

Audited Supplier

(CAS:147-94-4)

MR./MRS.:MAO QUAN

Phone:19171210221

Email:3371991952@QQ.COM

SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.

Audited Supplier

(CAS:147-94-4)

MR./MRS.:LU ZHONG HUA

Phone:17621252073

Email:luzh@nature-standard.com

TCI (Shanghai) Development Co., Ltd.

Audited Supplier

(CAS:147-94-4)

MR./MRS.:ZHANG ZE YUAN

Phone:13061970904

Email:Sales-CN@TCIchemicals.com

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

(CAS:147-94-4)

MR./MRS.:SUN WEN TING

Phone:13914000513

Email:sales1@senfeida.com

Wuhan DCSK Chemical Reagent Co., LTD

Audited Supplier

(CAS:147-94-4)

MR./MRS.:WANG NV SHI

Phone:13545255233

Email:2851686513@qq.com

Cytarabine Related Literature

1. Molecular recognition-driven supramolecular nanoassembly of a hydrophobic uracil prodrug and hydrophilic cytarabine for precise combination treatment of solid and non-solid tumors

Chang Li,Qiu Wang,Dan Li,Yubo Liu,Baichun Hu,Yao Feng,Haotian Zhang,Zhonggui He,Cong Luo,Jin Sun Nanoscale Horiz. 2022 7 235
2. Characterization of drug encapsulation and retention in archaea-inspired tetraether liposomes

Geoffray Leriche,Jessica L. Cifelli,Kevin C. Sibucao,Joseph P. Patterson,Takaoki Koyanagi,Nathan C. Gianneschi,Jerry Yang Org. Biomol. Chem. 2017 15 2157
3. Rational design of a new cytarabine-based prodrug for highly efficient oral delivery of cytarabine

Jing Zhang,Di Zhang,Xu Hu,Ruiling Liu,Zhonghao Li,Yuxia Luan RSC Adv. 2018 8 13103
4. Sgc8 aptamer targeted glutathione-responsive nanoassemblies containing Ara-C prodrug for the treatment of acute lymphoblastic leukemia

Zhigang Fang,Xiaozhen Wang,Yanling Sun,Ruifang Fan,Zhong Liu,Rui Guo,Deming Xie Nanoscale 2019 11 23000
5. Synthesis, characterization, and in vitro evaluation of two synergistic anticancer drug-containing hepatoma-targeting micelles formed from amphiphilic random copolymer

Jianfeng Wang,Cui Yin,Guping Tang,Xianfu Lin,Qi Wu Biomater. Sci. 2013 1 774
6. Highly enhanced leukemia therapy and oral bioavailability from a novel amphiphilic prodrug of cytarabine

Jing Liu,Jing Liu,Dujuan Zhao,Naxin Ma,Yuxia Luan RSC Adv. 2016 6 35991
7. Zwitterion-functionalized hollow mesoporous Prussian blue nanoparticles for targeted and synergetic chemo-photothermal treatment of acute myeloid leukemia

Huiyuan Bai,Quanhao Sun,Fei Kong,Haijiao Dong,Ming Ma,Fangzhou Liu,Chen Wang,Haiyan Xu,Ning Gu,Yu Zhang J. Mater. Chem. B 2021 9 5245
8. Synthesis and biological evaluation of a fatty acyl di-cytarabine prodrug

Feifei Li,Jing Liu,Jiaxing Shi,Yuxia Luan RSC Adv. 2015 5 25382
9. Gold nanorods vs. gold nanoparticles: application in electrochemical sensing of cytosine β-d-arabinoside using metal ion mediated molecularly imprinted polymer

Bhim Bali Prasad,Ragini Singh,Anil Kumar RSC Adv. 2016 6 80679
10. Preparation and characterization of solid lipid nanoparticles loaded with cytarabine via a micellar composition for leukemia

Rakesh Raj,Pooja Mongia Raj,Alpana Ram RSC Adv. 2016 6 53578

Related Categories

Natural Products and Extracts Plant Extracts Plant based Miscellaneous

147-94-4 (Cytarabine) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:147-94-4)Cytarabine

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Amadis Chemical Company Limited

(CAS:147-94-4)Cytarabine

Purity:99%/99%

Quantity:100.0g/250.0g

Price($):241.0/543.0

Cas no 147-94-4 (Cytarabine)

Cytarabine Properties

Names and Identifiers

Computed Properties

Experimental Properties

Cytarabine Security Information

Cytarabine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Cytarabine Price

Cytarabine Suppliers

Cytarabine Related Literature

Related Categories

147-94-4 (Cytarabine) Related Products